Cas no 405141-76-6 (2,4-Dichloropyridin-3-OL)

2,4-Dichloropyridin-3-OL is a chlorinated pyridine derivative with significant utility as an intermediate in organic synthesis and pharmaceutical applications. Its distinct structure, featuring hydroxyl and chlorine substituents on the pyridine ring, enables selective reactivity in cross-coupling reactions, nucleophilic substitutions, and heterocyclic transformations. This compound is particularly valued for its role in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals, where precise functionalization is critical. High purity grades ensure consistent performance in demanding synthetic processes. Its stability under standard conditions and compatibility with a range of reagents make it a reliable building block for researchers and industrial chemists seeking to develop complex molecular architectures.

2,4-Dichloropyridin-3-OL structure

Product Name:2,4-Dichloropyridin-3-OL

CAS No:405141-76-6

MF:C₅H₃Cl₂NO

MW:163.989419221878

MDL:MFCD14155863

CID:835915

PubChem ID:21078432

Update Time:2025-05-27

2,4-Dichloropyridin-3-OL Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloropyridin-3-ol
- 2,4-dichloro-3-Pyridinol
- 2,4‐DICHLOROPYRIDIN‐3‐OL
- 3-Pyridinol, 2,4-dichloro-
- 2,4-DICHLORO-3-HYDROXYPYRIDINE
- AB70492
- ANW-61848
- CTK8B9024
- MolPort-004-782-637
- 3-Pyridinol,2,4-dichloro-(9CI)
- FCH924404
- 5477AB
- AX8212863
- DB-070028
- SCHEMBL5349778
- AKOS006335624
- MFCD14155863
- DTXSID30610590
- CS-14326
- 405141-76-6
- CS-M0825
- 2,4-Dichloropyridin-3-OL
- MDL： MFCD14155863
- Inchi： 1S/C5H3Cl2NO/c6-3-1-2-8-5(7)4(3)9/h1-2,9H
- InChI Key： PXOFHOTWOPWWMA-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1O)Cl

Computed Properties

Exact Mass: 162.9591691g/mol
Monoisotopic Mass: 162.9591691g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33.1
XLogP3: 2.1

2,4-Dichloropyridin-3-OL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	227765-250mg	2,4-Dichloropyridin-3-ol	405141-76-6	95%	250mg	￡224.00	2022-02-28
Fluorochem	227765-1g	2,4-Dichloropyridin-3-ol	405141-76-6	95%	1g	￡373.00	2022-02-28
Chemenu	CM170554-1g	2,4-dichloropyridin-3-ol	405141-76-6	95%	1g	$439	2021-08-05
Chemenu	CM170554-5g	2,4-dichloropyridin-3-ol	405141-76-6	95%	5g	$1062	2021-08-05
Chemenu	CM170554-10g	2,4-dichloropyridin-3-ol	405141-76-6	95%	10g	$1595	2021-08-05
ChemScence	CS-M0825-100mg	2,4-Dichloropyridin-3-ol	405141-76-6		100mg	$82.0	2022-04-27
ChemScence	CS-M0825-250mg	2,4-Dichloropyridin-3-ol	405141-76-6		250mg	$132.0	2022-04-27
ChemScence	CS-M0825-1g	2,4-Dichloropyridin-3-ol	405141-76-6		1g	$353.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P34770-1g	2,4-Dichloropyridin-3-ol	405141-76-6		1g	¥2656.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P34770-250mg	2,4-Dichloropyridin-3-ol	405141-76-6		250mg	¥826.0	2021-09-08